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Compound of Interest

4-CHLORO-6-
Compound Name: METHYLPYRIMIDINE-2-
CARBALDEHYDE
CAS No.: 933683-19-3
Cat. No.: B6265896

Get Quote

\ J

For researchers and drug development professionals, handling highly reactive heterocyclic
intermediates requires moving beyond basic compliance. 4-Chloro-6-methylpyrimidine-2-
carbaldehyde (CAS 933683-19-3) is a potent bifunctional building block used in
pharmaceutical synthesis. However, its specific structural features make it a severe
occupational hazard.

This guide synthesizes technical accuracy with field-proven laboratory insights, providing a self-
validating system for personal protective equipment (PPE), operational workflows, and disposal
plans compliant with OSHA's Laboratory Standard (29 CFR 1910.1450)[1].

Physicochemical Profile & Regulatory Classification

Before designing a handling protocol, it is critical to understand the quantitative and regulatory
parameters of the compound][2].
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ble 1: | Identificati

Property

Specification

Chemical Name

4-Chloro-6-methylpyrimidine-2-carbaldehyde

CAS Number 933683-19-3
Molecular Weight 156.57 g/mol
Molecular Formula CesHsCIN20

Storage Conditions

Sealed in dry, 2-8°C (Inert atmosphere

recommended)

UN Number

UN 2811 (Toxic solid, organic, n.o.s.)

Hazard Class

6.1 (Toxic Substances)

hle 2: C itative GHS I

GHS Code Hazard Statement Exposure Route Severity

H301 Toxic if swallowed Oral High (Danger)
Toxic in contact with )

H311 ] Dermal High (Danger)
skin

H331 Toxic if inhaled Inhalation High (Danger)

Mechanistic Hazard Assessment: The Causality of

Toxicity

To understand why stringent PPE is required, we must examine the compound's dual reactivity.

As a bifunctional molecule, it possesses two highly reactive centers that readily attack

biological targets[3]:

e The Electrophilic Aldehyde: Aldehydes are prone to forming Schiff bases with primary amines

(e.g., lysine residues on skin proteins). This leads to severe contact dermatitis, sensitization,

and mucosal membrane damage.
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+ The Chloropyrimidine Core: The electron-deficient pyrimidine ring makes the chlorine atom
highly susceptible to Nucleophilic Aromatic Substitution (

). Intracellular nucleophiles (such as glutathione or DNA bases) can displace the chloride ion,
leading to covalent biomolecular adducts and systemic toxicity.

4-Chloro-6-methylpyrimidine-
2-carbaldehyde
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(Electrophilic Center) (SNAr Susceptible)

Reacts with NH2 Displaces CI-
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Systemic Toxicity
(H301, H311, H331)

Click to download full resolution via product page
Fig 1. Biochemical reactivity pathways driving the systemic toxicity of the compound.

Personal Protective Equipment (PPE) Matrix

Because this compound is a Class 6.1 Toxic Solid[3], standard laboratory attire is insufficient.
The following PPE matrix is mandated under a robust Chemical Hygiene Plan (CHP)[4].
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» Respiratory Protection:

o Requirement: NIOSH-approved N100 or P100 half-face particulate respirator. If handling
bulk quantities outside a certified containment device, a Powered Air-Purifying Respirator
(PAPR) is required.

o Causality: The H331 (Toxic if inhaled) designation means aerosolized dust particles can be
fatal. Particulate filters (100-level) block 99.97% of airborne toxic dust.

» Hand Protection (Double Gloving):

o Requirement: Inner layer of standard 4-mil nitrile gloves. Outer layer of extended-cuff
heavyweight nitrile (= 8 mil) or neoprene gloves.

o Causality: The aldehyde moiety can act as a permeation enhancer. Double gloving
ensures that if the outer glove suffers a micro-tear during an

reactive scenario, the inner glove maintains the dermal barrier against H311 toxicity.
» Eye & Face Protection:
o Requirement: Indirect-vented chemical splash goggles combined with a full face shield.

o Causality: Aldehydes cause irreversible ocular protein cross-linking upon contact. Safety
glasses lack the orbital seal required to prevent dust ingress.

» Body Protection:

o Requirement: A disposable Tyvek/Tychem suit or a dedicated, fluid-resistant laboratory
coat with knit cuffs, fully buttoned.

Operational Workflow: Safe Handling & Transfer

Handling highly toxic powders requires a self-validating operational system where every step
confirms the safety of the next[5]. Never handle this powder on an open bench.

Step-by-Step Weighing Protocol
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Containment Verification: Verify the operational status of a Class Il Type B2 Biological Safety
Cabinet (BSC) or a dedicated highly toxic fume hood. Ensure the inward face velocity is >
100 feet per minute (fpm).

Static Mitigation: Toxic powders readily aerosolize due to static charge. Use an anti-static
zero-stat gun on the analytical balance and weighing spatulas prior to opening the reagent
bottle.

Closed-System Transfer: Tare a pre-weighed, sealable amber glass vial. Carefully transfer
the solid using a disposable, conductive anti-static spatula.

Sealing: Cap the vial tightly before removing it from the balance enclosure.

Decontamination: Wipe the exterior of the sealed vial and the balance pan with a solvent-
dampened wipe (e.g., a 10% sodium bisulfite solution followed by isopropanol). Causality:
Bisulfite reacts with trace aldehyde residues to form a water-soluble, non-volatile, and non-
toxic adduct, neutralizing the hazard before the vial leaves the hood.
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1. Pre-Operation Check

(Verify PPE & Hood Flow)

2. Weighing in Containment
(Use Analytical Balance inside
Class Il BSC or Fume Hood)

3. Closed-System Transfer
(Seal in secondary container
before removing from hood)

4. Decontamination
(Wipe down balance & surfaces
with neutralizing solvent)

5. Waste Segregation
(Class 6.1 Toxic Solid Waste)

Click to download full resolution via product page
Fig 2. Step-by-step operational workflow for handling and transferring Class 6.1 toxic solids.

Emergency Response & Spill Management

In the event of a spill outside of a containment hood, immediate and methodical action is
required to prevent inhalation exposure[5].
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Evacuation & Assessment: Immediately evacuate the immediate vicinity. Do not attempt to
dry-sweep the powder. Dry sweeping causes lethal aerosolization of the H331 toxic solid.

Dust Suppression: Wearing full PPE (including a P100 respirator), gently cover the spill with
damp absorbent pads. Use water or a mild neutralizing buffer to suppress dust formation.

Chemical Neutralization: Apply a dilute sodium bisulfite (

) solution to the spill area. Causality: The bisulfite acts as a nucleophile, attacking the
electrophilic carbaldehyde group to form a stable, water-soluble bisulfite adduct, immediately
neutralizing its volatility and toxicity.

Collection: Carefully scoop the neutralized slurry using non-sparking, disposable plastic tools
into a rigid hazardous waste container.

Final Wash: Wash the surface with a detergent solution and water.

Waste Management & Disposal Plan

Because 4-Chloro-6-methylpyrimidine-2-carbaldehyde is classified under UN 2811 (Class
6.1)[3], its disposal must strictly adhere to EPA/RCRA and OSHA hazardous waste
guidelines[1].

Segregation: Do not mix this waste with general organic solvents or incompatible strong
oxidizers. Keep it segregated in a dedicated "Highly Toxic Organics" waste stream.

Containment: All disposable PPE (gloves, Tyvek suits), spatulas, and wipes used during
handling must be double-bagged in 6-mil polyethylene bags and placed in a sealed, rigid,
properly labeled hazardous waste drum.

Labeling: Waste containers must clearly display the GHS Skull and Crossbones pictogram,
the UN 2811 designation, and the specific chemical name.

Disposal Mechanism: Disposal must be executed via high-temperature incineration by a
licensed hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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